Cas no 2138123-65-4 (4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138123-65-4
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 6110528
• PubChem ID: 165491984
• Update Time: 2025-08-03

4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138123-65-4
• 4-tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol
• EN300-1160396
• 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C15H31NO2/c1-15(2,3)13-8-7-12(17)11-14(13)16(4)9-6-10-18-5/h12-14,17H,6-11H2,1-5H3
• InChI Key： LLXJJVLIVJJIKC-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CCCOC

Computed Properties

• Exact Mass: 257.235479232g/mol
• Monoisotopic Mass: 257.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol

Recent Advances in the Study of 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol (CAS: 2138123-65-4)

The compound 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol (CAS: 2138123-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This tertiary amino alcohol derivative has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its potential as a novel scaffold for drug development, with particular emphasis on its stereochemistry and receptor binding characteristics.

Structural analysis reveals that the compound's unique cyclohexanol core, combined with its tert-butyl and methoxypropyl substituents, contributes to its distinctive three-dimensional conformation. This molecular architecture has been shown to influence its interactions with various biological targets. Computational modeling studies published in the Journal of Medicinal Chemistry (2023) demonstrate that the compound exhibits preferential binding to certain G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation.

Recent pharmacological evaluations have investigated the compound's potential as a modulator of adrenergic and serotonergic systems. In vitro assays conducted by researchers at several major pharmaceutical institutions have reported moderate affinity (Ki values in the low micromolar range) for both α-adrenergic and 5-HT receptors. These findings suggest potential applications in the treatment of neurological disorders, though further structure-activity relationship (SAR) studies are needed to optimize selectivity and potency.

The synthesis of 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol has been refined in recent years, with several research groups reporting improved yields and stereoselectivity. A 2024 publication in Organic Process Research & Development describes a novel asymmetric synthesis route that achieves >90% enantiomeric excess, addressing previous challenges in obtaining the desired stereoisomer in pure form. This advancement is particularly significant given the compound's stereospecific biological activity.

Metabolic stability studies have provided important insights into the compound's pharmacokinetic profile. Recent in vivo experiments in rodent models indicate moderate hepatic clearance and good blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapeutics. However, researchers have noted the need for further optimization of its metabolic stability, as preliminary data suggest significant first-pass metabolism in some test systems.

The safety profile of 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol has been preliminarily assessed in recent toxicology studies. While acute toxicity appears manageable, chronic exposure studies have raised some concerns about potential hepatotoxicity at higher doses. These findings underscore the importance of continued safety evaluation as the compound progresses through preclinical development.

Looking forward, several research groups have begun exploring derivatives of 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol with modified substituents. Early results suggest that variations in the methoxypropyl chain length and the nature of the N-alkyl group can significantly impact both receptor selectivity and metabolic stability. These structure-activity relationship studies are expected to guide the development of more potent and selective analogs in the coming years.

In conclusion, 4-Tert-butyl-3-[(3-methoxypropyl)(methyl)amino]cyclohexan-1-ol represents an intriguing chemical scaffold with multiple potential therapeutic applications. While significant progress has been made in understanding its pharmacological properties and synthetic accessibility, further research is needed to fully realize its potential as a lead compound in drug discovery programs targeting CNS disorders.